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Compound of Interest

Compound Name: 1-Propyne, 3-(1-ethoxyethoxy)-

Cat. No.: B092017 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of 1-
Propyne, 3-(1-ethoxyethoxy)-, a key intermediate in various synthetic applications. Aimed at

researchers, scientists, and professionals in drug development, this document outlines the

predicted solubility of the compound in common organic solvents, provides a detailed,

generalized experimental protocol for solubility determination, and presents a logical workflow

for these procedures.

Core Topic: Solubility of 1-Propyne, 3-(1-
ethoxyethoxy)-
1-Propyne, 3-(1-ethoxyethoxy)-, with the CAS number 18669-04-0, is an organic compound

featuring a terminal alkyne and an acetal functional group.[1] Its molecular structure,

characterized by both polar (ether linkages) and non-polar (alkyne and ethyl groups) moieties,

dictates its solubility behavior. While specific quantitative solubility data for this compound is not

extensively documented in publicly available literature, its solubility can be predicted based on

the "like dissolves like" principle of organic chemistry. Alkynes, as a class, are generally soluble

in organic solvents and insoluble in water.[2][3]

Predicted Solubility Profile
The presence of the ether oxygen atoms introduces some polarity, suggesting potential

miscibility with a range of organic solvents. The terminal alkyne is a non-polar feature,
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contributing to its solubility in non-polar solvents.

Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Polar Aprotic

Acetone,

Tetrahydrofuran

(THF),

Dichloromethane

(DCM)

High

The compound's ether

linkages can form

dipole-dipole

interactions with these

solvents.

Polar Protic Ethanol, Methanol Moderate to High

Capable of hydrogen

bonding with the ether

oxygens, though the

alkyne is non-protic.

Non-Polar
Hexane, Toluene,

Diethyl Ether
Moderate to High

The hydrocarbon

backbone and alkyne

group will interact

favorably with non-

polar solvents via

London dispersion

forces.

Aqueous Water Low to Insoluble

The dominant

hydrocarbon character

of the molecule limits

its solubility in highly

polar water.[2]

Experimental Protocol for Solubility Determination
The following is a generalized gravimetric method for determining the solubility of a solid

organic compound like 1-Propyne, 3-(1-ethoxyethoxy)- in an organic solvent. This protocol is

a standard approach and can be adapted based on specific laboratory conditions and available

equipment.

Objective:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6335
https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To determine the concentration (e.g., in g/100 mL) of a saturated solution of 1-Propyne, 3-(1-
ethoxyethoxy)- in a selected organic solvent at a specific temperature.

Materials:
1-Propyne, 3-(1-ethoxyethoxy)-

Selected organic solvent (e.g., Acetone)

Analytical balance

Vials with screw caps

Constant temperature bath (e.g., shaker bath or magnetic stirrer with hotplate)

Syringe filters (chemically compatible, e.g., PTFE)

Pre-weighed evaporation dishes

Drying oven or vacuum desiccator

Procedure:
Preparation of Saturated Solution:

Add an excess amount of 1-Propyne, 3-(1-ethoxyethoxy)- to a vial containing a known

volume of the chosen organic solvent (e.g., 10 mL). An excess is necessary to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath set to the desired temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the vial to stand undisturbed at the constant temperature for at least 2 hours to let

undissolved solid settle.

Carefully withdraw a known volume of the supernatant (e.g., 5 mL) using a pre-warmed

syringe to prevent premature precipitation.

Immediately pass the solution through a syringe filter into a pre-weighed evaporation dish.

This step is crucial to remove any undissolved microcrystals.

Solvent Evaporation and Mass Determination:

Record the exact weight of the evaporation dish with the filtered solution.

Place the evaporation dish in a drying oven at a temperature below the boiling point of the

solvent and the decomposition temperature of the compound until all the solvent has

evaporated. Alternatively, a vacuum desiccator can be used.

Once dry, allow the dish to cool to room temperature in a desiccator to prevent moisture

absorption.

Weigh the evaporation dish containing the dried solute.

Calculation of Solubility:

Calculate the mass of the dissolved solid by subtracting the initial weight of the empty

evaporation dish from the final weight.

Solubility is then calculated using the following formula: Solubility ( g/100 mL) = (Mass of

dissolved solid (g) / Volume of aliquot taken (mL)) * 100

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining solubility can be visualized as

follows:

Preparation of
Saturated Solution

Equilibration at
Constant Temperature

Agitate 24-48h Sample Withdrawal
& Filtration

Settle & Filter Solvent
Evaporation

Known Volume Final Mass
Measurement

Cool in Desiccator Solubility
Calculation

Mass of Solute Report Result
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Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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